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An essential tool for monitoring and managing the six-toothed spruce bark beetle, Pityogenes

chalcographus, is the use of pheromone-baited traps. The primary attractant, chalcogran, is

often formulated in various commercial lures. This guide provides a comparative overview of

different Chalcogran lure formulations based on available field trial data, offering insights for

researchers and forestry professionals in the selection of lures for their specific needs.

The effectiveness of a lure is determined by a combination of its chemical composition, the

release rate of its active components, and the type of dispenser used. For Pityogenes

chalcographus, the primary aggregation pheromone components are chalcogran and methyl

(E,Z)-2,4-decadienoate.[1][2][3] Some survey lures may also incorporate 2-methyl-3-buten-2-ol,

a volatile found in pine trees that can attract other bark beetle species.[4]

Comparative Field Performance of Commercial
Lures
Direct comparative studies of multiple commercial Chalcogran lure formulations with detailed

quantitative data are limited in publicly accessible literature. However, a notable field trial

conducted in Romania by Isaia and Paraschiv (2011) provides a direct comparison of two

commercially available lure formulations: AtraCHALC (Romania) and Langlock Kupferstecher

Dosierflasche (Germany).

The study concluded that there were no statistically significant differences in the total number

of Pityogenes chalcographus beetles captured between the traps baited with AtraCHALC and
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those baited with Langlock Kupferstecher Dosierflasche.[1] This suggests a comparable

efficacy of these two formulations under the tested conditions. While the study did not provide

specific details on the chemical composition and release rates of the lures, it was noted that the

AtraCHALC was a dispenser type, while the Langlock product was a small bottle dispenser.[3]

Lure Formulation Dispenser Type Relative Efficacy Source

AtraCHALC Dispenser
No significant

difference in captures

Isaia & Paraschiv,

2011

Langlock

Kupferstecher

Dosierflasche

Small Bottle
No significant

difference in captures

Isaia & Paraschiv,

2011

It is important to note that while the overall captures were similar, factors such as the duration

of lure efficacy and performance under different environmental conditions may vary.

In addition to single-species lures, combined lures for both Ips typographus and Pityogenes

chalcographus, such as PCIT-Ecolure, are commercially available.[5] While this offers a

practical solution for monitoring both species simultaneously, the efficacy for each species

should be carefully considered. One study found that a combined lure was ineffective for

trapping I. typographus, though its specific performance for P. chalcographus was not detailed.

Experimental Protocols for Lure Comparison
To ensure the accurate and reliable comparison of different lure formulations, a standardized

experimental protocol is crucial. The following methodology is based on common practices in

bark beetle research.

1. Site Selection:

Choose a spruce-dominated forest area with a known or suspected population of Pityogenes

chalcographus.

Select multiple sites (blocks) with similar characteristics (stand age, tree density, etc.) to

serve as replicates.
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2. Trap Selection and Setup:

Utilize multi-funnel traps (e.g., Ecotrap II) as they are a standard for bark beetle monitoring.

[5]

Within each block, set up one trap for each lure formulation being tested, plus a control trap

(unbaited or with a solvent-only dispenser).

Hang traps from trees or poles at a consistent height, typically 1.5 to 2 meters above the

ground.

3. Experimental Design:

Employ a randomized complete block design. Within each block (replicate site), randomly

assign the different lure formulations to the traps.

Ensure a minimum distance of 30-50 meters between traps within a block to prevent

interference between lures.

4. Data Collection:

Empty the trap collection cups at regular intervals (e.g., weekly) throughout the flight period

of P. chalcographus.

Count and record the number of Pityogenes chalcographus beetles captured in each trap.

If desired, identify and count other non-target species to assess lure specificity.

5. Data Analysis:

Analyze the trap catch data using appropriate statistical methods, such as Analysis of

Variance (ANOVA), to determine if there are significant differences in the performance of the

different lure formulations.

If significant differences are found, post-hoc tests (e.g., Tukey's HSD) can be used to identify

which lures performed differently from others.
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Experimental workflow for comparing Chalcogran lure formulations.
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Conclusion
The selection of a Chalcogran lure formulation for field trials or monitoring programs should be

based on demonstrated efficacy. While the available comparative data suggests that different

commercial formulations like AtraCHALC and Langlock Kupferstecher Dosierflasche can have

similar performance in terms of beetle captures, it is crucial for researchers to conduct their

own trials under their specific local conditions to determine the most effective lure for their

needs. Adherence to a rigorous experimental protocol is paramount for obtaining reliable and

comparable results. Future research should focus on providing more detailed public information

on the composition and release rates of commercial lures to allow for a more thorough

comparison of different formulations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1201028?utm_src=pdf-body
https://www.benchchem.com/product/b1201028?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Effect-of-the-date-and-the-type-of-lure-on-the-Pityogenes-chalcographus-captures_tbl1_267412402
https://academic.oup.com/jipm/article/doi/10.1093/jipm/pmaf007/8112036
https://www.researchgate.net/figure/Stock-way-of-pheromones-as-a-dispenser-AtraCHALC-left-and-as-a-little-bottle_fig2_267412402
https://caps.ceris.purdue.edu/wp-content/uploads/2025/07/Pityogenes-chalcographus-datasheet_EWBBB_2013.pdf
https://www.researchgate.net/publication/225791124_Differences_in_bark_beetle_Ips_typographus_and_Pityogenes_chalcographus_abundance_in_a_strict_spruce_reserve_and_the_surrounding_spruce_forests_of_Serbia
https://www.benchchem.com/product/b1201028#field-trials-comparing-different-chalcogran-lure-formulations
https://www.benchchem.com/product/b1201028#field-trials-comparing-different-chalcogran-lure-formulations
https://www.benchchem.com/product/b1201028#field-trials-comparing-different-chalcogran-lure-formulations
https://www.benchchem.com/product/b1201028#field-trials-comparing-different-chalcogran-lure-formulations
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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